Cas no 75658-84-3 (1H-Cyclopenta[c]furan-1-one, hexahydro-, (3aR,6aS)-)

• Product Name: 1H-Cyclopenta[c]furan-1-one, hexahydro-, (3aR,6aS)-
• CAS No: 75658-84-3
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 4173812
• PubChem ID: 11007905
• Update Time: 2025-10-22

1H-Cyclopenta[c]furan-1-one, hexahydro-, (3aR,6aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[c]furan-1-one, hexahydro-, (3aR,6aS)-
• 75658-84-3
• EN300-378904
• 113428-55-0
• (1S,5R)-3-Oxabicyclo[3.3.0]octane-2-one
• (1R,5S)-(+)-7-oxabicyclo[3.3.0]octan-6-one
• Rac-(3aR,6aS)-hexahydro-1H-cyclopenta[c]furan-1-one
• (3aS,6aR)-1,3a,4,5,6,6a-hexahydrocyclopenta[c]furan-3-one
• AKOS034819786
• WAWXKXJCQYNDFY-WDSKDSINSA-N
• SCHEMBL7909083
• Z2786565576

• Inchi： 1S/C7H10O2/c8-7-6-3-1-2-5(6)4-9-7/h5-6H,1-4H2/t5-,6-/m0/s1
• InChI Key： WAWXKXJCQYNDFY-WDSKDSINSA-N
• SMILES： O1C[C@]2([H])CCC[C@]2([H])C1=O

Computed Properties

• Exact Mass: 126.068079557Da
• Monoisotopic Mass: 126.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 1H-Cyclopenta[c]furan-1-one, hexahydro-, (3aR,6aS)-

Comprehensive Analysis of 1H-Cyclopenta[c]furan-1-one, hexahydro-, (3aR,6aS)- (CAS No. 75658-84-3): Properties, Applications, and Industry Insights

The compound 1H-Cyclopenta[c]furan-1-one, hexahydro-, (3aR,6aS)- (CAS No. 75658-84-3) is a specialized organic molecule with a unique cyclic structure, combining cyclopentane and furanone moieties. Its stereochemistry, denoted by the (3aR,6aS)- configuration, plays a critical role in its chemical behavior and potential applications. This article delves into its molecular characteristics, synthesis pathways, and relevance in modern industries, addressing frequently searched queries such as "hexahydro furanone derivatives" and "stereoselective synthesis of cyclic ketones."

From a structural perspective, 1H-Cyclopenta[c]furan-1-one, hexahydro- features a fused five-membered cyclopentane ring and a saturated furanone core. This combination grants it stability while retaining reactivity for functionalization. Researchers often explore its hydrogenation potential and chiral auxiliaries in asymmetric synthesis, topics trending in academic forums and patent filings. The hexahydro- prefix indicates full saturation, reducing oxidative susceptibility—a property highly valued in flavor and fragrance formulations.

Industrially, this compound garners attention for its role in high-value intermediates. Its stereospecificity aligns with the growing demand for enantiopure pharmaceuticals, where even minor structural variations impact bioactivity. Recent studies highlight its utility in green chemistry initiatives, particularly in catalytic hydrogenation processes that minimize waste. These aspects resonate with search trends like "sustainable chiral building blocks" and "CAS 75658-84-3 applications."

Analytical techniques for characterizing 1H-Cyclopenta[c]furan-1-one, hexahydro-, (3aR,6aS)- include NMR spectroscopy and HPLC chiral separation, methods frequently queried by synthetic chemists. Its low volatility and thermal stability make it suitable for high-temperature reactions, a niche discussed in process chemistry circles. Furthermore, its compatibility with biocatalysts positions it as a candidate for enzyme-mediated transformations, a hot topic in biotechnology research.

In conclusion, CAS No. 75658-84-3 represents a versatile scaffold bridging fine chemicals and advanced material science. Its alignment with trends like "circular economy in chemical synthesis" and "precision molecular design" underscores its enduring relevance. Future explorations may focus on its polyfunctional derivatives, answering search-driven questions such as "modification strategies for hexahydrofuranones."